Cas no 1214388-75-6 (3-Fluoro-5-(pyridin-4-yl)pyridin-2-amine)

• Product Name: 3-Fluoro-5-(pyridin-4-yl)pyridin-2-amine
• CAS No: 1214388-75-6
• MF: C₁₀H₈FN₃
• MW: 189.189024925232
• CID: 4925684
• Update Time: 2025-06-11

3-Fluoro-5-(pyridin-4-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-(pyridin-4-yl)pyridin-2-amine
• 3-Fluoro-5-(pyridin-4-yl)pyridin-2-amine

• Inchi： 1S/C10H8FN3/c11-9-5-8(6-14-10(9)12)7-1-3-13-4-2-7/h1-6H,(H2,12,14)
• InChI Key： KDBPLHKNSFVLMY-UHFFFAOYSA-N
• SMILES： FC1=C(N)N=CC(=C1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• XLogP3: 1.2
• Topological Polar Surface Area: 51.8

Additional information on 3-Fluoro-5-(pyridin-4-yl)pyridin-2-amine

Research Brief on 3-Fluoro-5-(pyridin-4-yl)pyridin-2-amine (CAS: 1214388-75-6): Recent Advances and Applications

3-Fluoro-5-(pyridin-4-yl)pyridin-2-amine (CAS: 1214388-75-6) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been explored as a key intermediate or active moiety in the development of novel therapeutic agents. Recent studies have highlighted its relevance in targeting various biological pathways, particularly in the context of kinase inhibition and central nervous system (CNS) disorders.

One of the most notable applications of 3-Fluoro-5-(pyridin-4-yl)pyridin-2-amine is its role as a building block in the synthesis of kinase inhibitors. Kinases are critical regulators of cellular signaling, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have utilized this compound to develop selective inhibitors of kinases such as JAK (Janus kinase) and BTK (Bruton's tyrosine kinase), which are pivotal in immune response modulation. The fluorine atom at the 3-position and the pyridinyl group at the 5-position contribute to enhanced binding affinity and metabolic stability, making it a valuable scaffold for drug design.

In addition to its utility in kinase inhibition, 3-Fluoro-5-(pyridin-4-yl)pyridin-2-amine has shown promise in the development of CNS-targeted therapeutics. Recent preclinical studies have demonstrated its potential as a modulator of neurotransmitter receptors, particularly those involved in neurodegenerative diseases like Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier (BBB), attributed to its balanced lipophilicity and molecular weight, has been a focal point of these investigations. Researchers are also exploring its derivatives for their neuroprotective and anti-inflammatory properties.

The synthesis and optimization of 3-Fluoro-5-(pyridin-4-yl)pyridin-2-amine have been subjects of recent methodological advancements. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthetic route that employs palladium-catalyzed cross-coupling reactions, significantly improving the scalability and purity of the compound. This development is expected to facilitate its broader adoption in both academic and industrial research settings.

Despite its promising attributes, challenges remain in the clinical translation of 3-Fluoro-5-(pyridin-4-yl)pyridin-2-amine-based therapeutics. Issues such as off-target effects and pharmacokinetic variability necessitate further optimization and in vivo validation. Ongoing research aims to address these limitations through structural modifications and formulation strategies, with several candidates currently in early-stage clinical trials.

In conclusion, 3-Fluoro-5-(pyridin-4-yl)pyridin-2-amine (CAS: 1214388-75-6) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Its continued exploration underscores the importance of fluorinated pyridine derivatives in modern medicinal chemistry, offering new avenues for the treatment of complex diseases.